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Introduction
Lyciumamide B, a phenolic amide found in plants of the Lycium genus, such as Lycium

barbarum (Goji berry), is of growing interest to the scientific community due to the potential

biological activities of this class of compounds. Phenolic amides have demonstrated a range of

effects, including immunomodulatory and neuroprotective properties. Accurate and sensitive

analytical methods are crucial for the qualitative and quantitative analysis of Lyciumamide B in

plant extracts to support research into its therapeutic potential and for quality control of

botanical products.

This application note provides a detailed protocol for the analysis of Lyciumamide B in plant

extracts using Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-

Flight Mass Spectrometry (UPLC-QTOF/MS). This technique offers high resolution, sensitivity,

and mass accuracy, making it ideal for the identification and quantification of small molecules in

complex matrices.
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Sample Preparation: Extraction of Lyciumamide B from
Plant Material
This protocol outlines a general method for the extraction of phenolic amides, including

Lyciumamide B, from plant tissues.

Materials and Reagents:

Fresh or dried plant material (e.g., Lycium barbarum fruit)

Methanol (HPLC grade)

70% Ethanol (v/v) in water (HPLC grade)

Water (deionized or distilled)

Vortex mixer

Centrifuge

Rotary evaporator or nitrogen evaporator

0.22 µm syringe filters

Procedure:

Homogenization: Grind dried plant material into a fine powder. For fresh material,

homogenize with a suitable solvent.

Extraction:

Weigh 1 gram of the powdered plant material into a centrifuge tube.

Add 20 mL of 70% ethanol.[1]

Vortex the mixture for 1 minute.

Sonicate for 30 minutes in an ultrasonic bath.
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Centrifuge at 4000 rpm for 15 minutes.

Collect the supernatant.

Repeat the extraction process on the pellet twice more.

Concentration:

Combine the supernatants from all extractions.

Evaporate the solvent under reduced pressure using a rotary evaporator at 40°C or under

a gentle stream of nitrogen.

Reconstitution and Filtration:

Reconstitute the dried extract in 1 mL of the initial mobile phase for UPLC analysis.

Filter the reconstituted sample through a 0.22 µm syringe filter into a UPLC vial.

UPLC-QTOF/MS Analysis
Instrumentation:

UPLC system with a binary solvent manager, sample manager, and column oven.

QTOF mass spectrometer with an electrospray ionization (ESI) source.

UPLC Conditions:

Column: ACQUITY UPLC BEH C18 column (2.1 mm × 100 mm, 1.7 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Flow Rate: 0.3 mL/min[2]

Column Temperature: 35°C[2]
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Injection Volume: 2 µL[2]

Gradient Elution:

0-5 min: 5-10% B

5-17.5 min: 10-25% B

17.5-30 min: 25-80% B[2]

QTOF-MS Conditions:

Ionization Mode: ESI Positive[3]

Mass Range: m/z 50-1200 Da[4]

Capillary Voltage: 2.5 kV[4]

Sampling Cone Voltage: 40 V[4]

Source Temperature: 100°C[4]

Desolvation Temperature: 250°C[4]

Cone Gas Flow: 50 L/h[4]

Desolvation Gas Flow: 800 L/h[4]

Collision Energy (for MS/MS): Ramp 20-50 V[4]

Data Presentation
Predicted Mass Spectrometric Fragmentation of
Lyciumamide B
While experimental fragmentation data for Lyciumamide B is not widely available, a predicted

fragmentation pattern can be inferred based on the known fragmentation of structurally similar

phenolic amides, such as N-feruloyltyramine. The primary fragmentation event is the cleavage

of the amide bond.
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Table 1: Predicted m/z values for Lyciumamide B and its major fragments.

Ion Description Predicted m/z

[M+H]⁺ (Lyciumamide B) 625.2545

Fragment 1 (Feruloyl moiety) 177.0546

Fragment 2 (Tyramine moiety) 138.0891

Note: The exact mass of Lyciumamide B (C₃₆H₃₆N₂O₈) is 624.2472 g/mol . The predicted m/z

values are for the protonated molecule and its fragments and should be confirmed with a

standard.

Quantitative Data of Phenolic Amides in Lycium
barbarum
To date, specific quantitative data for Lyciumamide B in plant extracts has not been

extensively reported in the scientific literature. However, studies have quantified other phenolic

compounds and total phenolic amides in Lycium barbarum fruits, providing a reference for

expected concentration ranges of this class of compounds.

Table 2: Representative quantitative data for phenolic compounds in Lycium barbarum fruit.

Compound/Class
Concentration Range (µg/g
dry weight)

Reference

Rutin 125.38 [5]

p-Coumaric acid 90.05 [5]

Caffeic acid 10.44 [5]

Total Phenolic Content (TPC) 27,835 - 29,931 [6]

Note: This table provides examples of other phenolic compounds found in Goji berries and is

intended to be illustrative. The concentration of Lyciumamide B may vary significantly based

on the cultivar, growing conditions, and extraction method.
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Visualizations
Experimental Workflow for UPLC-QTOF/MS Analysis
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Caption: UPLC-QTOF/MS analysis workflow.
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Caption: Detailed sample preparation steps.
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Caption: Logic for data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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